Cas no 317830-83-4 (Benzofuran-3-ylboronic acid)

• Product Name: Benzofuran-3-ylboronic acid
• CAS No: 317830-83-4
• MF: C₈H₇BO₃
• MW: 161.950382471085
• MDL: MFCD06801687
• CID: 829259
• PubChem ID: 253661784
• Update Time: 2025-10-28

Benzofuran-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Benzofuran-3-ylboronic acid
• Benzofuran-3-boronic Acid (contains varying amounts of Anhydride)
• 1-benzofuran-3-ylboronic acid
• Benzofuran-3-boronic acid
• 3-Benzofuranylboronic acid

• MDL： MFCD06801687
• Inchi： 1S/C8H7BO3/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h1-5,10-11H
• InChI Key： DFUGYZQSDFQVPU-UHFFFAOYSA-N
• SMILES： O1C=C(B(O)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 162.04900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Flash Point: 159.688℃
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 53.60000
• LogP: 0.11260

Benzofuran-3-ylboronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Benzofuran-3-ylboronic acid

Comprehensive Overview of Benzofuran-3-ylboronic acid (CAS No. 317830-83-4): Properties, Applications, and Industry Insights

Benzofuran-3-ylboronic acid (CAS No. 317830-83-4) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, material science, and organic synthesis. Its unique molecular structure, featuring a benzofuran core coupled with a boronic acid functional group, makes it a critical intermediate for Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. This compound has garnered significant attention due to its role in constructing complex heterocyclic frameworks, which are prevalent in bioactive molecules.

The growing demand for Benzofuran-3-ylboronic acid aligns with trends in green chemistry and sustainable synthesis. Researchers increasingly prioritize catalyst efficiency and low-waste processes, where this compound excels due to its stability and reactivity under mild conditions. Recent studies highlight its utility in designing fluorescent probes for bioimaging, addressing the surge in interest around diagnostic tools and precision medicine. Additionally, its applications extend to OLED materials, where its electron-rich structure enhances luminescence efficiency—a hot topic in next-gen display technologies.

From a commercial perspective, 317830-83-4 is often searched alongside terms like "high-purity boronic acids", "Suzuki coupling reagents", and "scalable heterocyclic synthesis". These keywords reflect user intent ranging from academic procurement to industrial-scale production optimization. Analytical data confirms its stability in aqueous and organic phases, a feature critical for high-throughput screening workflows. Regulatory compliance is another focal point; the compound’s non-hazardous profile (under standard handling) positions it favorably for GMP-compliant manufacturing.

Innovations in Benzofuran-3-ylboronic acid applications continue to emerge. For instance, its derivatives are being explored as enzyme inhibitors targeting metabolic disorders—a response to the global rise in diabetes research. Patent analyses reveal its inclusion in anticancer drug candidates, leveraging the benzofuran moiety’s ability to intercalate with DNA. Such developments resonate with search trends like "targeted therapy building blocks" and "small molecule libraries", underscoring its relevance in biotech innovation.

Quality benchmarks for CAS No. 317830-83-4 emphasize HPLC purity >98% and stringent heavy metal limits, reflecting industry standards for preclinical research. Suppliers often highlight its compatibility with automated synthesis platforms, catering to the demand for AI-driven molecular design. Storage recommendations typically suggest inert atmospheres to preserve its hydrolytic stability—a practical consideration for laboratories focusing on long-term reagent storage.

In summary, Benzofuran-3-ylboronic acid exemplifies the intersection of synthetic utility and applied research. Its adaptability across disciplines—from medicinal chemistry to advanced materials—ensures its prominence in scientific literature and commercial catalogs alike. As the push for fragment-based drug design intensifies, this compound’s role as a molecular scaffold will likely expand, driven by both academic curiosity and industrial necessity.